4'-Ethylacetophenone
4'-Ethylacetophenone
4-Ethylacetophenone is one of the attractive components of a carob-peanut extract that elicited a positive behavioral response from Oryzaephilus surinamensis, S. granarius and C. ferrugineus.
p-Ethylacetophenone belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. p-Ethylacetophenone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-ethylacetophenone is primarily located in the membrane (predicted from logP). p-Ethylacetophenone exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, p-ethylacetophenone can be found in tea. This makes p-ethylacetophenone a potential biomarker for the consumption of this food product.
p-Ethylacetophenone belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. p-Ethylacetophenone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-ethylacetophenone is primarily located in the membrane (predicted from logP). p-Ethylacetophenone exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, p-ethylacetophenone can be found in tea. This makes p-ethylacetophenone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
937-30-4
VCID:
VC20877101
InChI:
InChI=1S/C10H12O/c1-3-9-4-6-10(7-5-9)8(2)11/h4-7H,3H2,1-2H3
SMILES:
CCC1=CC=C(C=C1)C(=O)C
Molecular Formula:
C10H12O
Molecular Weight:
148.2 g/mol
4'-Ethylacetophenone
CAS No.: 937-30-4
Cat. No.: VC20877101
Molecular Formula: C10H12O
Molecular Weight: 148.2 g/mol
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Specification
| Description | 4-Ethylacetophenone is one of the attractive components of a carob-peanut extract that elicited a positive behavioral response from Oryzaephilus surinamensis, S. granarius and C. ferrugineus. p-Ethylacetophenone belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. p-Ethylacetophenone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-ethylacetophenone is primarily located in the membrane (predicted from logP). p-Ethylacetophenone exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, p-ethylacetophenone can be found in tea. This makes p-ethylacetophenone a potential biomarker for the consumption of this food product. |
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| CAS No. | 937-30-4 |
| Molecular Formula | C10H12O |
| Molecular Weight | 148.2 g/mol |
| IUPAC Name | 1-(4-ethylphenyl)ethanone |
| Standard InChI | InChI=1S/C10H12O/c1-3-9-4-6-10(7-5-9)8(2)11/h4-7H,3H2,1-2H3 |
| Standard InChI Key | NODGRWCMFMEGJH-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)C(=O)C |
| Canonical SMILES | CCC1=CC=C(C=C1)C(=O)C |
| Melting Point | -20.6 °C |
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